Cas no 886506-90-7 (4-(6-Bromo-2,8-dimethyl-imidazo[1,2-a]pyridin-3-yl)-thiazol-2-ylamine)

• Product Name: 4-(6-Bromo-2,8-dimethyl-imidazo[1,2-a]pyridin-3-yl)-thiazol-2-ylamine
• CAS No: 886506-90-7
• MF: C₁₂H₁₁BrN₄S
• MW: 323.211539506912
• CID: 5059383
• Update Time: 2025-11-07

4-(6-Bromo-2,8-dimethyl-imidazo[1,2-a]pyridin-3-yl)-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(6-Bromo-2,8-dimethyl-imidazo[1,2-a]pyridin-3-yl)-thiazol-2-ylamine
• 4-(6-Bromo-2,8-dimethylimidazo[1,2-a]pyridin-3-yl)thiazol-2-amine

• Inchi： 1S/C12H11BrN4S/c1-6-3-8(13)4-17-10(7(2)15-11(6)17)9-5-18-12(14)16-9/h3-5H,1-2H3,(H2,14,16)
• InChI Key： TYJQFOKRQPSVET-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=NC(C)=C(C3=CSC(N)=N3)N2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 319
• XLogP3: 3.6
• Topological Polar Surface Area: 84.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 4-(6-Bromo-2,8-dimethyl-imidazo[1,2-a]pyridin-3-yl)-thiazol-2-ylamine

Comprehensive Overview of 4-(6-Bromo-2,8-dimethyl-imidazo[1,2-a]pyridin-3-yl)-thiazol-2-ylamine (CAS No. 886506-90-7)

The compound 4-(6-Bromo-2,8-dimethyl-imidazo[1,2-a]pyridin-3-yl)-thiazol-2-ylamine (CAS No. 886506-90-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring an imidazo[1,2-a]pyridine core linked to a thiazol-2-ylamine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted drug discovery and bioimaging technologies.

In recent years, the demand for small-molecule modulators and heterocyclic scaffolds has surged, driven by advancements in precision medicine and high-throughput screening. This compound’s brominated aromatic system and electron-rich thiazole group contribute to its reactivity, enabling diverse synthetic modifications. Such properties are highly sought after in medicinal chemistry, where structural versatility is key to optimizing bioavailability and target selectivity.

From a synthetic perspective, CAS No. 886506-90-7 exemplifies the growing importance of cross-coupling reactions in constructing complex heterocycles. Its 6-bromo substituent serves as a handle for palladium-catalyzed transformations, a topic frequently searched in organic synthesis forums and academic databases. This aligns with the broader scientific community’s focus on sustainable catalysis and atom-economical protocols, which are critical for reducing waste in industrial processes.

The compound’s potential extends beyond therapeutics. Its conjugated π-system and amine functionality make it a candidate for organic electronics, such as OLED materials or sensors. With the rise of flexible electronics and wearable technology, researchers are actively exploring how such molecules can enhance charge transport and luminescent efficiency. These applications resonate with trending searches on next-generation materials and energy-efficient devices.

Quality control and characterization of 4-(6-Bromo-2,8-dimethyl-imidazo[1,2-a]pyridin-3-yl)-thiazol-2-ylamine rely heavily on advanced analytical techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are frequently discussed in analytical chemistry circles, particularly regarding structural elucidation of complex heterocycles. Ensuring batch-to-batch consistency is paramount for industrial-scale production, a concern often highlighted in pharma manufacturing discussions.

In summary, CAS No. 886506-90-7 represents a versatile building block with multidisciplinary relevance. Its integration into drug discovery pipelines, material science innovations, and catalytic methodologies underscores its value in contemporary research. As interest in tailored heterocycles and functionalized aromatics continues to grow, this compound is poised to remain a focal point in scientific exploration.